molecular formula C6H11NO B3324287 1-Azabicyclo[2.2.1]heptan-3-OL CAS No. 1821771-41-8

1-Azabicyclo[2.2.1]heptan-3-OL

Cat. No.: B3324287
CAS No.: 1821771-41-8
M. Wt: 113.16 g/mol
InChI Key: RYUPTWCEWSUXQZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“1-Azabicyclo[2.2.1]heptan-3-OL” is a unique chemical compound with the linear formula C6H11NO . It’s part of a collection of unique chemicals provided by Sigma-Aldrich .


Synthesis Analysis

The synthesis of compounds similar to “this compound” has been a topic of interest in the field of organic chemistry . The enantioselective construction of an acyclic starting material that contains all the required stereochemical information allows the stereocontrolled formation of the bicyclic scaffold . There are methodologies reported where the stereochemical control is achieved directly in the same transformation that generates the 8-azabicyclo[3.2.1]octane architecture or in a desymmetrization process starting from achiral tropinone derivatives .


Molecular Structure Analysis

The molecular structure of “this compound” is represented by the SMILES string O[C@H]1C@@([H])C[N@]2C1 and the InChI string 1S/C6H11NO/c8-6-4-7-2-1-5(6)3-7/h5-6,8H,1-4H2/t5-,6-/m1/s1 .

Scientific Research Applications

Synthesis Applications

1-Azabicyclo[2.2.1]heptan-3-OL serves as a versatile intermediate in the synthesis of various compounds. For instance, it is used in the synthesis of cyclopentyl carbocyclic nucleosides, including 2-deoxy-, 3-deoxy-, and ara-cyclopentyl carbocyclic nucleosides (Dominguez & Cullis, 1999). Additionally, azabicyclo[3.1.0]hexane-1-ols, related to this compound, have been utilized as frameworks in the asymmetric synthesis of biologically active compounds (Jida, Guillot, & Ollivier, 2007).

Pharmaceutical Applications

This compound has also found applications in pharmaceutical research. A study described the synthesis of 3-(cyclohexymethyl)-1-(4-aminophenyl)-3-azabicyclo[3.1.0]hexane-2,4-dione, a derivative of this compound, which exhibited potential as a drug for endocrine therapy in hormone-dependent tumors (Staněk et al., 1991).

Chemical Characterization

Research has also been done on determining the absolute configuration of 3-substituted 1-azabicyclo[2.2.1]heptanes, which is crucial for understanding their chemical properties and potential applications. Techniques like CD spectroscopy and X-ray diffraction have been employed for this purpose (Boelsterli et al., 1992).

Drug Discovery

This compound derivatives have been investigated as potential muscarinic receptor subtype selective agonists. Some derivatives show affinity and functional selectivity for specific muscarinic receptor types, making them of interest in the development of newmedications (Tecle et al., 1993).

Photochemical Synthesis

A method involving the use of this compound derivatives in photochemical synthesis has been developed. This approach utilizes common chemicals for the rapid synthesis of substituted 3-azabicyclo[3.2.0]heptanes, which are valuable in drug discovery (Denisenko et al., 2017).

Synthetic Approaches in Medicinal Chemistry

The compound has been involved in synthetic approaches to diterpene alkaloids, specifically in constructing the azabicyclic ring system of kobusine, highlighting its role in synthesizing complex natural products (Shibanuma & Okamoto, 1985).

Structural Characterization

This compound and its derivatives have been structurally characterized, providing insights into their molecular configuration and potential applications in chemistry and pharmacology. For instance, the structural characterization of the 7-azabicyclo[2.2.1]heptane parent ring was performed using hydrochloride salts (Britvin & Rumyantsev, 2017).

Safety and Hazards

“1-Azabicyclo[2.2.1]heptan-3-OL” is classified as an eye irritant (Eye Irrit. 2) under the GHS classification . The safety information includes the signal word “Warning” and hazard statement H319 . Precautionary statements include P264, P280, P305 + P351 + P338, and P337 + P313 .

Future Directions

The future directions for research on “1-Azabicyclo[2.2.1]heptan-3-OL” and similar compounds could involve the design of new high-energy density compounds (HEDCs). A series of new bicyclo[2.2.1]heptane derivatives containing an aza nitrogen atom and nitro substituent were designed and studied theoretically . This research could lead to the development of new materials with unique properties.

Mechanism of Action

Mode of Action

The mode of action of 1-Azabicyclo[2.2.1]heptan-3-OL is currently unknown due to the lack of research on this specific compound. It’s worth noting that azabicyclic compounds are often involved in reactions such as palladium-catalyzed 1,2-aminoacyloxylation .

Biochemical Pathways

The biochemical pathways affected by 1-Azabicyclo[22It’s known that azabicyclic compounds can be synthesized via palladium-catalyzed 1,2-aminoacyloxylation of cyclopentenes . This reaction proceeds efficiently with a broad array of substrates .

Result of Action

The molecular and cellular effects of this compound are currently unknown due to the lack of research on this specific compound. Azabicyclic compounds are often used in the synthesis of high-energy density compounds (hedcs), which have a wide array of interesting properties .

Properties

IUPAC Name

1-azabicyclo[2.2.1]heptan-3-ol
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H11NO/c8-6-4-7-2-1-5(6)3-7/h5-6,8H,1-4H2
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RYUPTWCEWSUXQZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN2CC1C(C2)O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H11NO
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID10931311
Record name 1-Azabicyclo[2.2.1]heptan-3-ol
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10931311
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

113.16 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

142034-92-2, 21473-16-5
Record name 1-Azabicyclo[2.2.1]heptan-3-ol
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10931311
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name rac-(3R,4S)-1-azabicyclo[2.2.1]heptan-3-ol
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
1-Azabicyclo[2.2.1]heptan-3-OL
Reactant of Route 2
1-Azabicyclo[2.2.1]heptan-3-OL
Reactant of Route 3
1-Azabicyclo[2.2.1]heptan-3-OL
Reactant of Route 4
1-Azabicyclo[2.2.1]heptan-3-OL
Reactant of Route 5
1-Azabicyclo[2.2.1]heptan-3-OL
Reactant of Route 6
1-Azabicyclo[2.2.1]heptan-3-OL

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.